Cas no 868733-61-3 (Benzenamine, 4-[(2-chloro-4-pyridinyl)oxy]-3-fluoro-)

• Product Name: Benzenamine, 4-[(2-chloro-4-pyridinyl)oxy]-3-fluoro-
• CAS No: 868733-61-3
• MF: C₁₁H₈ClFN₂O
• MW: 238.645424842834
• CID: 4265289
• PubChem ID: 59852998
• Update Time: 2025-05-24

Benzenamine, 4-[(2-chloro-4-pyridinyl)oxy]-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(2-chloro-4-pyridinyl)oxy]-3-fluoro-
• 4-(2-Chloro-pyridin-4-yloxy)-3-fluoro-phenylamine
• 4-(2-chloropyridin-4-yl)oxy-3-fluoroaniline
• 4-(2-chloropyridin-4-yloxy)-3-fluoroaniline
• 868733-61-3
• SCHEMBL1136992
• 4-(2-Chloropyridin-4-yloxy)-3-fluorobenzenamine
• 4-[(2-CHLORO-4-PYRIDINYL)OXY]-3-FLUOROPHENYLAMINE
• 4-(2-chloropyridin-4-yloxy)-3-fluoro-phenylamine
• XWXXTHOWEMYGQC-UHFFFAOYSA-N
• DB-122793
• AKOS032949205

• Inchi： 1S/C11H8ClFN2O/c12-11-6-8(3-4-15-11)16-10-2-1-7(14)5-9(10)13/h1-6H,14H2
• InChI Key： XWXXTHOWEMYGQC-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OC2C=CN=C(Cl)C=2)C(F)=C1

Computed Properties

• Exact Mass: 238.0309187Da
• Monoisotopic Mass: 238.0309187Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Benzenamine, 4-[(2-chloro-4-pyridinyl)oxy]-3-fluoro-

Benzenamine, 4-[(2-chloro-4-pyridinyl)oxy]-3-fluoro- (CAS No. 868733-61-3): A Comprehensive Overview

Benzenamine, 4-[(2-chloro-4-pyridinyl)oxy]-3-fluoro-, identified by its CAS number 868733-61-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their versatile applications in the synthesis of active pharmaceutical ingredients (APIs) and biologically active compounds. The unique structural features of this molecule, particularly its fluorinated and chlorinated aromatic rings, make it a valuable intermediate in the development of novel therapeutic agents.

The chemical structure of Benzenamine, 4-[(2-chloro-4-pyridinyl)oxy]-3-fluoro- consists of a benzene ring substituted with an amino group at the para position, a fluoro atom at the meta position, and an oxygenated pyridine ring linked to the benzene core through an ether bond. This arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its biological activity and interaction with target enzymes or receptors.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of a fluoro atom in Benzenamine, 4-[(2-chloro-4-pyridinyl)oxy]-3-fluoro- contributes to these desirable properties, making it an attractive candidate for further exploration in drug discovery.

The chloro-substituted pyridine ring in this compound adds another layer of complexity, influencing both its reactivity and its potential biological effects. Pyridine derivatives are well-known for their role in various pharmacological applications, including antiviral, antibacterial, and anticancer agents. The combination of these structural elements in Benzenamine, 4-[(2-chloro-4-pyridinyl)oxy]-3-fluoro- suggests that it may exhibit multiple modes of action and could be a key component in the development of multifunctional therapeutics.

Recent studies have highlighted the importance of fluorinated aromatic amines in the design of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. The structural features of Benzenamine, 4-[(2-chloro-4-pyridinyl)oxy]-3-fluoro-, particularly its ability to interact with the ATP-binding site of kinases, make it a promising scaffold for developing novel inhibitors.

The synthesis of Benzenamine, 4-[(2-chloro-4-pyridinyl)oxy]-3-fluoro- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are commonly employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the expertise required in pharmaceutical chemistry but also underscore the importance of innovative approaches in drug development.

The pharmacological potential of Benzenamine, 4-[(2-chloro-4-pyridinyl)oxy]-3-fluoro- has been explored in several preclinical studies. These investigations have revealed that the compound exhibits significant inhibitory activity against various kinases, including those involved in cancer progression. Additionally, preliminary data suggest that it may have therapeutic effects in other areas such as inflammation and neurodegenerative diseases.

The development of new drugs is a complex process that involves extensive testing to evaluate safety and efficacy. The use of computational modeling and high-throughput screening techniques has become indispensable tools in modern drug discovery. These methods allow researchers to predict the biological activity of compounds like Benzenamine, 4-[(2-chloro-4-pyridinyl)oxy]-3-fluoro- before they are synthesized, thereby saving time and resources.

In conclusion, Benzenamine, 4-[(2-chloro-4-pyridinyl)oxy]-3-fluoro- (CAS No. 868733-61-3) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of fluorine and chlorine substituents makes it an attractive candidate for further research and development. As our understanding of molecular interactions continues to advance, compounds like this one will play an increasingly important role in the discovery and design of novel therapeutic agents.